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Compound of Interest

Compound Name: Isoamyl propionate

Cat. No.: B085461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the toxicological profile of isoamyl
propionate. Due to the limited availability of direct toxicological studies on isoamyl
propionate for certain endpoints, this guide incorporates a weight-of-evidence approach,

including a read-across analysis based on its expected rapid hydrolysis to isopentyl alcohol

and propionic acid. This document summarizes available data on acute toxicity, skin and eye

irritation, and provides an assessment of repeated-dose toxicity, genotoxicity, carcinogenicity,

and reproductive and developmental toxicity based on the toxicological profiles of its

metabolites. Detailed experimental protocols for key studies and visualizations of metabolic

and experimental workflows are included to support further research and safety assessments.

Chemical Identity and Properties
Chemical Name: Isoamyl propionate

Synonyms: Isopentyl propionate, 3-methylbutyl propanoate[1]

CAS Number: 105-68-0[2][3]

Molecular Formula: C8H16O2[2][3]

Molecular Weight: 144.21 g/mol [2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b085461?utm_src=pdf-interest
https://www.benchchem.com/product/b085461?utm_src=pdf-body
https://www.benchchem.com/product/b085461?utm_src=pdf-body
https://www.benchchem.com/product/b085461?utm_src=pdf-body
https://www.benchchem.com/product/b085461?utm_src=pdf-body
https://www.benchchem.com/product/b085461?utm_src=pdf-body
https://www.ymdb.ca/compounds/YMDB16025
https://www.chemicalbook.com/msds/isoamyl-propionate.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2A8739M82Z
https://www.chemicalbook.com/msds/isoamyl-propionate.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2A8739M82Z
https://www.chemicalbook.com/msds/isoamyl-propionate.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2A8739M82Z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appearance: Colorless liquid[2]

Odor: Fruity, apricot, pineapple-like[4]

Metabolism and Toxicokinetics
Isoamyl propionate is anticipated to be rapidly hydrolyzed in the body by esterases into its

constituent alcohol, isopentyl alcohol, and a carboxylic acid, propionic acid.[5] This metabolic

pathway is central to understanding its toxicological profile, as the systemic toxicity is likely

driven by these metabolites.

Metabolic Pathway
The metabolic breakdown of isoamyl propionate is a straightforward hydrolysis reaction.
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Isoamyl Propionate Esterases

Isopentyl Alcohol

Propionic Acid TCA CycleMetabolism
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Animal Selection (Rabbit)

Site Preparation (Clipping)
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Dressing Removal & Cleaning

Scoring at 1, 24, 48, 72h
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Preparation
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Observation & Scoring
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0.1 mL into Conjunctival Sac
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Reversibility Assessment (up to 21 days)
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Sample Collection & Preparation

Analysis

Animal Grouping (e.g., Mouse)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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